Cas no 5327-91-3 (2-(4-Ethoxyphenoxy)acetic acid)

• Product Name: 2-(4-Ethoxyphenoxy)acetic acid
• CAS No: 5327-91-3
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 374668
• PubChem ID: 79233
• Update Time: 2025-08-04

2-(4-Ethoxyphenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Ethoxyphenoxy)acetic acid
• (4-ETHOXY-PHENOXY)-ACETIC ACID
• (4-ethoxyphenoxy)acetic acid(SALTDATA: FREE)
• Acetic acid, 2-(4-ethoxyphenoxy)-
• (4-Aethoxy-phenoxy)-essigsaeure
• NSC 4161
• NS00032702
• BS-38111
• UNII-MYD776SC2N
• Acetic acid, (p-ethoxyphenoxy)- (6CI)
• AKOS000104204
• IDI1_007689
• DTXSID40201397
• HMS1408H20
• MYD776SC2N
• EINECS 226-212-5
• 2-(4-ethoxyphenoxy)aceticacid
• 4-Ethoxyphenoxyacetic acid
• ACETIC ACID, (P-ETHOXYPHENOXY)-
• Enamine_005102
• SCHEMBL4651646
• NSC4161
• F1967-6759
• Z56896865
• NSC-4161
• 5327-91-3
• MFCD03419318
• (4-ethoxyphenoxy)acetic acid
• Acetic acid, (4-ethoxyphenoxy)-
• EN300-05237

• MDL： MFCD03419318
• Inchi： 1S/C10H12O4/c1-2-13-8-3-5-9(6-4-8)14-7-10(11)12/h3-6H,2,7H2,1H3,(H,11,12)
• InChI Key： NSVKLONIKJVUPZ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)OCC(=O)O

Computed Properties

• Exact Mass: 196.07400
• Monoisotopic Mass: 196.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8A^2

Experimental Properties

• Color/Form: NA
• Density: 1.188±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 143-144 ºC
• Boiling Point: Not available
• Flash Point: 198.2±21.8 °C
• Solubility: Slightly soluble (4.5 g/l) (25 º C),
• PSA: 55.76000
• LogP: 1.54870

2-(4-Ethoxyphenoxy)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃